Cas no 410077-96-2 (4-(4-Chlorophenyl)phenylmethylamine Hydrochloride)

• Product Name: 4-(4-Chlorophenyl)phenylmethylamine Hydrochloride
• CAS No: 410077-96-2
• MF: C₁₃H₁₃Cl₂N
• MW: 254.155021429062
• MDL: MFCD02089424
• CID: 94974
• PubChem ID: 17998851
• Update Time: 2025-05-19

4-(4-Chlorophenyl)phenylmethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4'-Chloro-[1,1'-biphenyl]-4-yl)methanamine hydrochloride
• [4-(4-chlorophenyl)phenyl]methanamine,hydrochloride
• [4-(4-chlorophenyl)phenyl]methylamine hydrochloride
• 4-(4-CHLOROPHENYL)BENZYLAMINE HYDROCHLORIDE
• AR1997
• 410077-96-2
• SCHEMBL2069798
• 1-(4'-Chloro[1,1'-biphenyl]-4-yl)methanamine--hydrogen chloride (1/1)
• CHEMBL2403807
• J-502754
• [4-(4-Chlorophenyl)phenyl]methylamine, HCl
• (4'-chlorobiphenyl-4-yl)methylamine hydrochloride
• MFCD02089424
• CS-0200174
• 4-(4-CHLOROPHENYL)BENZYLAMINE HCL
• (4'-Chloro-[1,1'-biphenyl]-4-yl)methanaminehydrochloride
• AS-45255
• PUSWBWIRYUMVRE-UHFFFAOYSA-N
• SB81557
• [4-(4-Chlorophenyl)Phenyl]MethylamineHydrochloride
• (4'-chlorobiphenyl-4-yl)methanamine hydrochloride
• DTXSID50592107
• FT-0687526
• 4-(4-chlorophenyl)phenylmethyl amine hcl
• [4-(4-chlorophenyl)phenyl]methanamine;hydrochloride
• AKOS015899102
• AMY13642
• 4-(4-Chlorophenyl)Phenyl]Methylamine Hydrochloride
• A22096
• (4'-Chloro[1,1'-biphenyl]-4-yl)methanamine hydrochloride, AldrichCPR
• [4-(4-Chlorophenyl)phenyl]methylamine HCl
• DB-070122
• (4'-Chlorophenyl-4-yl)methanamine hydrochloride
• 4-(4-Chlorophenyl)phenylmethylamine Hydrochloride

• MDL： MFCD02089424
• Inchi： 1S/C13H12ClN.ClH/c14-13-7-5-12(6-8-13)11-3-1-10(9-15)2-4-11;/h1-8H,9,15H2;1H
• InChI Key： PUSWBWIRYUMVRE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC(CN)=CC=1.Cl

Computed Properties

• Exact Mass: 253.04300
• Monoisotopic Mass: 253.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Color/Form: Solid
• Boiling Point: 382.2°C at 760 mmHg
• Flash Point: 185°C
• PSA: 26.02000
• LogP: 4.96800

4-(4-Chlorophenyl)phenylmethylamine Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(4-Chlorophenyl)phenylmethylamine Hydrochloride

Comprehensive Overview of 4-(4-Chlorophenyl)phenylmethylamine Hydrochloride (CAS No. 410077-96-2)

4-(4-Chlorophenyl)phenylmethylamine Hydrochloride (CAS No. 410077-96-2) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, often referred to by its systematic name, belongs to the class of aromatic amines and is characterized by its unique structural features, including a chlorophenyl group and a phenylmethylamine backbone. Its hydrochloride salt form enhances stability and solubility, making it a preferred choice for various laboratory applications.

The growing interest in 4-(4-Chlorophenyl)phenylmethylamine Hydrochloride is driven by its potential applications in medicinal chemistry. Researchers are exploring its role as a building block for designing novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs. The compound's chlorophenyl moiety is known to influence binding affinity to specific biological targets, which is a hot topic in drug discovery. Recent studies have highlighted its relevance in addressing neurodegenerative diseases, a field that has gained significant attention due to the rising global prevalence of conditions like Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, CAS No. 410077-96-2 is valued for its versatility. It serves as a key intermediate in the preparation of more complex molecules, including heterocyclic compounds and chiral derivatives. The compound's amine functionality allows for further functionalization, enabling researchers to tailor its properties for specific applications. This adaptability aligns with the current trend in green chemistry, where efficient and sustainable synthesis methods are prioritized.

In the context of analytical chemistry, 4-(4-Chlorophenyl)phenylmethylamine Hydrochloride is often employed as a reference standard due to its well-defined structure and purity. Laboratories rely on it for method validation and quality control processes, ensuring accurate results in pharmaceutical testing. The compound's UV absorption and chromatographic behavior make it suitable for techniques like HPLC and mass spectrometry, which are critical tools in modern drug development.

The safety profile of 4-(4-Chlorophenyl)phenylmethylamine Hydrochloride is another area of interest. While it is not classified as a hazardous material, proper handling protocols are essential to ensure workplace safety. Researchers frequently search for information on its storage conditions, handling precautions, and compatibility with other reagents. These queries reflect the broader emphasis on laboratory safety and risk management in scientific communities.

Market trends indicate a steady demand for CAS No. 410077-96-2, particularly from pharmaceutical and biotechnology companies. The compound's availability in high purity grades (>98%) caters to the stringent requirements of GMP manufacturing. Suppliers often highlight its batch-to-batch consistency and documentation support, which are critical factors for regulatory compliance. This aligns with the industry's focus on traceability and supply chain transparency.

In summary, 4-(4-Chlorophenyl)phenylmethylamine Hydrochloride (CAS No. 410077-96-2) is a compound of significant scientific and industrial relevance. Its applications span drug discovery, chemical synthesis, and analytical testing, making it a valuable asset in modern research. As the scientific community continues to explore its potential, this compound is poised to remain a topic of interest in both academic and commercial settings.